Cas no 84821-53-4 (Bis(2,3,4,5,5-pentamethylcyclopenta-1,3-dien-1-yl)ruthenium)

• Product Name: Bis(2,3,4,5,5-pentamethylcyclopenta-1,3-dien-1-yl)ruthenium
• CAS No: 84821-53-4
• MDL: MFCD00058889
• CID: 90895
• Update Time: 2025-05-21

Bis(2,3,4,5,5-pentamethylcyclopenta-1,3-dien-1-yl)ruthenium Chemical and Physical Properties

Names and Identifiers

• Bis(2,3,4,5,5-pentamethylcyclopenta-1,3-dien-1-yl)ruthenium
• Bis(pentamethylcyclopentadienyl)ruthenium(II)
• Bis(pentamethylcyclopentadienyl)ruthenium
• 1,2,3,5,5-pentamethylcyclopenta-1,3-diene,ruthenium(2+)
• Bis(pentamethylcydopentadienyl) Ruthenium
• Decamethylruthenocene
• Bis(pentamethylcyclopentadienyl)ruthenium,99%(99.9%-Ru)(Decamethylruthenocene)
• BIS(PENTAMETHYLCYCLOPENTADIENYL)RUTHENIUM (DECAMETHYLRUTHENOCENE)
• Bis(pentamethylcyclopentadienyl)ruthenium,99%
• Bis(pentaMethylcyclopentadienyl)rutheniuM,98%
• Bis(pentaMethylcyclopentadienyl)rutheniuM (99.9%-Ru) (DecaMethylruthenocene)

• MDL： MFCD00058889
• Inchi： 1S/2C10H15.Ru/c2*1-6-7(2)9(4)10(5)8(6)3;/h2*1-5H3;/q2*-1;+2
• InChI Key： FASACKQUUCTDAW-UHFFFAOYSA-N
• SMILES： CC12=C3(C)[C-]4(C)C5(C)=C1(C)[Ru+2]16782345C2(C)[C-]1(C)C6(C)=C7(C)C8=2C

Computed Properties

• Exact Mass: 372.13900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: 260 °C (dec.)(lit.)
• Boiling Point: No data available
• PSA: 0.00000
• LogP: 5.94400
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Not determined

Bis(2,3,4,5,5-pentamethylcyclopenta-1,3-dien-1-yl)ruthenium Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Bis(2,3,4,5,5-pentamethylcyclopenta-1,3-dien-1-yl)ruthenium

Recent Advances in the Application of Bis(2,3,4,5,5-pentamethylcyclopenta-1,3-dien-1-yl)ruthenium (CAS: 84821-53-4) in Chemical Biology and Pharmaceutical Research

The organoruthenium complex Bis(2,3,4,5,5-pentamethylcyclopenta-1,3-dien-1-yl)ruthenium (CAS: 84821-53-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This compound, characterized by its unique pentamethylcyclopentadienyl (Cp*) ligands, has demonstrated remarkable potential in various applications, including catalysis, medicinal chemistry, and materials science. Recent studies have particularly highlighted its utility in the development of novel therapeutic agents and as a versatile building block in synthetic chemistry.

One of the most notable advancements involves the use of this ruthenium complex in catalytic transformations. Researchers have reported its efficacy in C-H activation reactions, which are pivotal in the synthesis of complex organic molecules. The steric and electronic properties imparted by the Cp* ligands facilitate selective bond activation, enabling the construction of structurally diverse compounds with high precision. This has opened new avenues for the synthesis of bioactive molecules and pharmaceuticals.

In the realm of medicinal chemistry, Bis(2,3,4,5,5-pentamethylcyclopenta-1,3-dien-1-yl)ruthenium has been investigated for its potential anticancer properties. Preliminary studies indicate that the compound exhibits selective cytotoxicity against certain cancer cell lines, possibly through interaction with cellular DNA or modulation of redox pathways. These findings are particularly promising given the ongoing search for metal-based therapeutics with improved efficacy and reduced side effects compared to traditional platinum-based drugs.

Furthermore, the compound's stability and solubility in various solvents make it an attractive candidate for material science applications. Recent work has explored its incorporation into polymeric materials and nanoparticles, where it serves as a functional moiety capable of imparting unique electronic or catalytic properties. Such innovations could lead to the development of advanced materials for drug delivery, imaging, and sensing.

Despite these promising developments, challenges remain in optimizing the compound's reactivity and bioavailability for specific applications. Ongoing research is focused on structural modifications to enhance its performance in biological systems and catalytic processes. Collaborative efforts between chemists, biologists, and material scientists are expected to drive further breakthroughs in the utilization of this versatile organoruthenium complex.

In conclusion, Bis(2,3,4,5,5-pentamethylcyclopenta-1,3-dien-1-yl)ruthenium (CAS: 84821-53-4) represents a compelling example of how organometallic chemistry can bridge the gap between fundamental research and practical applications in the pharmaceutical and chemical industries. Its multifaceted utility underscores the importance of continued exploration into its properties and potential uses.